Cas no 1779857-30-5 (3-Bromo-1-(tert-butyl)-1H-pyrazole)

• Product Name: 3-Bromo-1-(tert-butyl)-1H-pyrazole
• CAS No: 1779857-30-5
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 4613386
• PubChem ID: 68790133
• Update Time: 2025-10-20

3-Bromo-1-(tert-butyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-tert-butylpyrazole
• 3-Bromo-1-(tert-butyl)-1H-pyrazole
• 3-bromo-1-tert-butyl-1H-pyrazole
• F95432
• 1779857-30-5
• AKOS024075099
• SCHEMBL3794461
• DB-424604

• Inchi： 1S/C7H11BrN2/c1-7(2,3)10-5-4-6(8)9-10/h4-5H,1-3H3
• InChI Key： PNQXXWAGKMRPTK-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8

Additional information on 3-Bromo-1-(tert-butyl)-1H-pyrazole

3-Bromo-1-(tert-butyl)-1H-pyrazole: A Comprehensive Overview

3-Bromo-1-(tert-butyl)-1H-pyrazole (CAS No. 1779857-30-5) is an organic compound belonging to the class of pyrazole derivatives. Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and they have been extensively studied due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of a bromine atom at the 3-position and a tert-butyl group at the 1-position in this compound introduces unique electronic and steric properties, making it a valuable molecule for further research and development.

The synthesis of 3-bromo-1-(tert-butyl)-1H-pyrazole involves various methodologies, including the Hantzsch dihydropyridine synthesis, which has been optimized for high yields and purity. Recent advancements in catalytic systems have enabled the selective formation of this compound under mild reaction conditions. The tert-butyl group serves as a bulky substituent, which can influence the molecule's reactivity and solubility, making it suitable for specific applications in medicinal chemistry.

One of the most promising areas of research involving 3-bromo-1-(tert-butyl)-1H-pyrazole is its potential as a precursor for more complex heterocyclic compounds. By leveraging modern synthetic techniques such as click chemistry and transition-metal-catalyzed cross-couplings, researchers have successfully incorporated this compound into larger molecular frameworks. These efforts have led to the discovery of novel bioactive agents with potential applications in oncology and neurodegenerative diseases.

Recent studies have also explored the biological activity of 3-bromo-1-(tert-butyl)-1H-pyrazole derivatives. For instance, investigations into their anti-inflammatory and antioxidant properties have revealed promising results, suggesting their potential use in developing new therapeutic agents. Additionally, computational modeling has been employed to predict the binding affinities of these compounds to various drug targets, further enhancing our understanding of their pharmacological profiles.

In terms of industrial applications, 3-bromo-1-(tert-butyl)-1H-pyrazole has shown utility in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile building block has made it an attractive candidate for researchers in materials science. Furthermore, its role in catalysis has been explored, with reports indicating its effectiveness as a ligand in asymmetric catalysis reactions.

From an environmental standpoint, the development of sustainable synthesis routes for 3-bromo-1-(tert-butyl)-1H-pyrazole has gained significant attention. Green chemistry principles have been integrated into its production processes to minimize waste and reduce environmental impact. This aligns with global efforts to promote eco-friendly chemical manufacturing practices.

In conclusion, 3-bromo-1-(tert-butyl)-1H-pyrazole stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.